Cas no 129230-05-3 (Carbamic acid,(1,2,2-trimethylpropyl)-,[1,4-bis(3,4,5-trimethoxybenzoyl)-2-piperazinyl]methyl ester (9CI))
![Carbamic acid,(1,2,2-trimethylpropyl)-,[1,4-bis(3,4,5-trimethoxybenzoyl)-2-piperazinyl]methyl ester (9CI) structure](https://www.kuujia.com/scimg/cas/129230-05-3x500.png)
129230-05-3 structure
Product name:Carbamic acid,(1,2,2-trimethylpropyl)-,[1,4-bis(3,4,5-trimethoxybenzoyl)-2-piperazinyl]methyl ester (9CI)
Carbamic acid,(1,2,2-trimethylpropyl)-,[1,4-bis(3,4,5-trimethoxybenzoyl)-2-piperazinyl]methyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
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- Carbamic acid,(1,2,2-trimethylpropyl)-,[1,4-bis(3,4,5-trimethoxybenzoyl)-2-piperazinyl]methyl ester (9CI)
- [1,4-bis(3,4,5-trimethoxybenzoyl)piperazin-2-yl]methyl N-(3,3-dimethylbutan-2-yl)carbamate
- [1,4-bis(3,4,5-trimethoxybenzoyl)piperazin-2-yl]methyl (3,3-dimethylbutan-2-yl)carbamate
- carbamic acid, N-(1,2,2-trimethylpropyl)-, [1,4-bis(3,4,5-trimethoxybenzoyl)-2-piperazinyl]methyl ester
- 129230-05-3
- BDBM50046980
- CHEMBL332848
- [1,4-Bis(3,4,5-trimethoxybenzoyl)piperazin-2-yl]methyl hydrogen (3,3-dimethylbutan-2-yl)carbonimidate
- Carbamic acid, (1,2,2-trimethylpropyl)-, (1,4-bis(3,4,5-trimethoxybenzoyl)-2-piperazinyl)methyl ester
- (1,2,2-Trimethyl-propyl)-carbamic acid 1,4-bis-(3,4,5-trimethoxy-benzoyl)-piperazin-2-ylmethyl ester
- DTXSID90926346
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- Inchi: InChI=1S/C32H45N3O10/c1-19(32(2,3)4)33-31(38)45-18-22-17-34(29(36)20-13-23(39-5)27(43-9)24(14-20)40-6)11-12-35(22)30(37)21-15-25(41-7)28(44-10)26(16-21)42-8/h13-16,19,22H,11-12,17-18H2,1-10H3,(H,33,38)
- InChI Key: VYEAAAIUPVSYGH-UHFFFAOYSA-N
- SMILES: CC(C(NC(OCC1CN(C(C2=CC(OC)=C(OC)C(OC)=C2)=O)CCN1C(C1=CC(OC)=C(OC)C(OC)=C1)=O)=O)C)(C)C
Computed Properties
- Exact Mass: 631.31065
- Monoisotopic Mass: 631.31049464g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 45
- Rotatable Bond Count: 13
- Complexity: 949
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 134Ų
Experimental Properties
- PSA: 134.33
Carbamic acid,(1,2,2-trimethylpropyl)-,[1,4-bis(3,4,5-trimethoxybenzoyl)-2-piperazinyl]methyl ester (9CI) Related Literature
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Ou Zhuo,Lijun Yang,Fujie Gao,Bolian Xu,Qiang Wu,Yining Fan,Yu Zhang,Yufei Jiang,Runsheng Huang,Xizhang Wang,Zheng Hu Chem. Sci., 2019,10, 6083-6090
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Shane O'Sullivan,Eva Alvarez de Eulate,Yiu Hang Yuen,Erik Helmerhorst,Damien W. M. Arrigan Analyst, 2013,138, 6192-6196
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Eric M. Simmons,Richmond Sarpong Nat. Prod. Rep., 2009,26, 1195-1217
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Chuan-Feng Chen Chem. Commun., 2008, 6128-6130
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Yu Tang,Jian Dou,Christopher M. Andolina,Yuting Li,Hongbin Ma,Stephen D. House,Xiaoyan Zhang,Judith Yang,Franklin (Feng) Tao Phys. Chem. Chem. Phys., 2018,20, 6440-6449
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